Cas no 87372-47-2 (a-D-Ribofuranose, 5-(dihydrogenphosphate) 1-(trihydrogen diphosphate), tetrasodium salt (9CI))

• Product Name: a-D-Ribofuranose, 5-(dihydrogenphosphate) 1-(trihydrogen diphosphate), tetrasodium salt (9CI)
• CAS No: 87372-47-2
• MF: C₁₀H₂₂Na₄O₂₈P₆
• MW: 868.066534519196
• CID: 728222
• Update Time: 2024-01-31

a-D-Ribofuranose, 5-(dihydrogenphosphate) 1-(trihydrogen diphosphate), tetrasodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Ribofuranose, 5-(dihydrogenphosphate) 1-(trihydrogen diphosphate), tetrasodium salt (9CI)
• alpha-d-Ribofuranose, 5-(dihydrogen phosphate) 1-(trihydrogen diphosphate), tetrasodium salt
• tetrasodium,(2R,3R,4S,5R)-2-[hydroxy(phosphonooxy)phosphoryl]oxy-5-(phosphonooxymethyl)oxolane-3,4-diolate
• Einecs 289-314-9

• Inchi： 1S/2C5H11O14P3.4Na/c2*6-3-2(1-16-20(8,9)10)17-5(4(3)7)18-22(14,15)19-21(11,12)13;;;;/h2*2-5H,1H2,(H,14,15)(H2,8,9,10)(H2,11,12,13);;;;/q2*-2;4*+1/t2*2-,3-,4-,5-;;;;/m11..../s1
• InChI Key： ZOODPRKQJGGZIQ-CBVUSUMSSA-N
• SMILES： [Na+].[Na+].[Na+].[Na+].[C@H]1(OP(O)(=O)OP(O)(O)=O)O[C@H](COP(O)(O)=O)[C@@H]([O-])[C@H]1[O-].[C@H]1(OP(O)(=O)OP(O)(O)=O)O[C@H](COP(O)(O)=O)[C@@H]([O-])[C@H]1[O-]

Computed Properties

• Exact Mass: 366.157957
• Monoisotopic Mass: 366.157957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7

Experimental Properties

• PSA: 529.66000
• LogP: -2.70980